Cas no 2734778-77-7 (2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol
• CAS No: 2734778-77-7
• MF: C₈H₆Cl₃FO
• MW: 243.49
• CID: 5080354
• Update Time: 2025-06-12

2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol

• Inchi： 1S/C8H6Cl3FO/c9-5-3-1-2-4(6(5)12)7(13)8(10)11/h1-3,7-8,13H
• InChI Key： KAVONKQRGGUHGK-UHFFFAOYSA-N
• SMILES： C1(Cl)C(=C(C=CC=1)C(C(Cl)Cl)O)F

Additional information on 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol

Professional Introduction to Compound with CAS No. 2734778-77-7 and Product Name: 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol

Compound with the CAS number 2734778-77-7 and the product name 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound, featuring a combination of chloro and fluoro substituents, positions it as a versatile intermediate in synthetic chemistry, enabling the creation of more complex and biologically active molecules.

The 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol molecule is distinguished by its dual functionality, which includes both hydroxyl and halogen atoms. This dual nature allows for diverse chemical transformations, making it a valuable building block in the synthesis of pharmaceuticals. The presence of chlorine atoms at the 2-position enhances electrophilic substitution reactions, while the fluorine atom at the 2-position of the phenyl ring introduces electronic effects that can modulate biological activity. These features make the compound particularly interesting for researchers exploring novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. The 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol compound has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, which play a crucial role in treating various cancers and inflammatory diseases. The chloro and fluoro substituents contribute to the compound's ability to interact with biological targets, enhancing its binding affinity and selectivity. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound could exhibit significant pharmacological activity.

The synthesis of 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and fluorination steps are critical to achieving the desired molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine atom efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a high degree of purity essential for pharmaceutical applications.

The structural features of 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol also make it a candidate for further derivatization to explore new pharmacophores. Researchers have been experimenting with various functional groups attached to the hydroxyl moiety to enhance solubility and bioavailability. Additionally, modifications to the phenyl ring have been investigated to optimize interactions with biological targets. Such structural modifications are crucial in drug discovery pipelines, as they can significantly influence a compound's efficacy and safety profile.

One of the most compelling aspects of 2734778-77-7 is its potential in addressing unmet medical needs. The growing prevalence of drug-resistant pathogens has necessitated the development of novel therapeutic strategies. The unique chemical properties of this compound make it an attractive candidate for designing next-generation antibiotics and antiviral agents. By leveraging its structural versatility, scientists aim to develop molecules that can overcome existing resistance mechanisms.

The pharmaceutical industry has increasingly recognized the importance of collaboration between academia and industry to accelerate drug development. Companies specializing in fine chemicals have been partnering with research institutions to provide high-quality intermediates like 2734778-77-7 for preclinical studies. These collaborations not only enhance innovation but also ensure that promising compounds like 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol reach clinical trials efficiently.

Regulatory considerations are also a critical factor in bringing new drugs to market. Regulatory agencies require comprehensive data on a compound's safety and efficacy before approving it for therapeutic use. The synthesis and characterization of 2734778-77-7 have been conducted under strict guidelines to ensure compliance with regulatory standards. This includes rigorous quality control measures during production and thorough toxicological studies to assess potential side effects.

The future prospects for 2734778-77-7 are promising as ongoing research continues to uncover new applications for this compound. Advances in computational chemistry and artificial intelligence are expected to further enhance drug discovery efforts by predicting novel molecular interactions more accurately. These technologies can help identify optimal derivatives of 2,2-Dichloro-1-(3-chloro-2-fluorophenyl)ethanol, expediting the development process.

In conclusion, 2734778-77-7 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with potential therapeutic applications. As research progresses, this compound is expected to play an increasingly important role in addressing global health challenges through innovative drug development strategies.